![molecular formula C17H24N2O5 B2563847 N-(2,4-dimethoxyphenyl)-3-((tetrahydrofuran-3-yl)methoxy)azetidine-1-carboxamide CAS No. 2309187-65-1](/img/structure/B2563847.png)
N-(2,4-dimethoxyphenyl)-3-((tetrahydrofuran-3-yl)methoxy)azetidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2,4-dimethoxyphenyl)-3-((tetrahydrofuran-3-yl)methoxy)azetidine-1-carboxamide, commonly known as DMTFMOC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.
Scientific Research Applications
Synthesis and Biological Activity
Chemical Synthesis and Pharmacological Activity : A study by Thomas et al. (2016) described the synthesis and pharmacological evaluation of compounds involving azetidinones and Schiff’s bases, indicating a process for generating potentially active central nervous system agents with antidepressant and nootropic activities. This research demonstrates the interest in developing novel compounds that could serve as templates for further drug discovery efforts in areas related to mental health and cognitive function (Thomas et al., 2016).
Antimicrobial and Anti-Inflammatory Agents : Abu‐Hashem et al. (2020) synthesized novel heterocyclic compounds derived from natural products, showcasing their potential as COX inhibitors with significant analgesic and anti-inflammatory properties. Such studies underscore the application of chemical synthesis in discovering new therapeutic agents that could address pain and inflammation (Abu‐Hashem et al., 2020).
Drug Resistance and Cancer Research
Reversal of Multidrug Resistance : Hyafil et al. (1993) explored the potential of GF120918, an acridonecarboxamide derivative, in reversing multidrug resistance in cancer cells. This research highlights the exploration of compounds that can modulate drug transport mechanisms, an area of significant interest in overcoming treatment challenges in oncology (Hyafil et al., 1993).
Anticancer Drug Design : Studies like the one conducted by Lee et al. (2013) focus on the mechanistic understanding and development of novel compounds (e.g., RX-5902) targeting specific cellular components involved in cancer progression, such as RNA helicases. This research is indicative of the strategic approach towards designing more effective and targeted anticancer therapies (Lee et al., 2013).
properties
IUPAC Name |
N-(2,4-dimethoxyphenyl)-3-(oxolan-3-ylmethoxy)azetidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N2O5/c1-21-13-3-4-15(16(7-13)22-2)18-17(20)19-8-14(9-19)24-11-12-5-6-23-10-12/h3-4,7,12,14H,5-6,8-11H2,1-2H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXTKVGKTATUXJL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)NC(=O)N2CC(C2)OCC3CCOC3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,4-dimethoxyphenyl)-3-[(oxolan-3-yl)methoxy]azetidine-1-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.